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Introduction

Lilac aldehyde, a monoterpene aldehyde with a characteristic floral scent, exists as a mixture
of eight possible stereoisomers. These isomers arise from three chiral centers in the molecule,
leading to significant variations in their chemical and biological properties. While renowned in
the fragrance industry, the distinct biological activities of individual lilac aldehyde
stereoisomers are an emerging area of scientific interest. This technical guide provides an in-
depth overview of the commercial availability of lilac aldehyde and its stereoisomers, details
on suppliers, and relevant technical information for researchers and drug development
professionals.

Chemical Identity and Stereoisomers

The general structure of lilac aldehyde is 2-(5-methyl-5-vinyl-tetrahydrofuran-2-yl)propanal.
The different stereocisomers are designated as lilac aldehyde A, B, C, D, and so on. The
specific spatial arrangement of the substituents at the three chiral centers defines each isomer.
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Stereoisomer

CAS Number

(2)-Lilac Aldehyde (racemic mixture)

67920-63-2

Lilac Aldehyde A ((2R,2'S,5'S)-)

53447-46-4[1]

Lilac Aldehyde B ((2S,2'S,5'S)-)

53447-45-3

Lilac Aldehyde C ((2S,2'R,5'S)-)

53447-48-6[2][3]

Lilac Aldehyde D ((2R,2'R,5'S)-)

53447-47-5

(2R,2'S,5'R)-Lilac Aldehyde

526214-73-3[4]

(2S,2'R,5'R)-Lilac Aldehyde

526214-71-1[5]

It is crucial for researchers to specify the desired sterecisomer when sourcing lilac aldehyde,

as the biological effects can be highly stereospecific.

Commercial Availability and Suppliers

The commercial availability of lilac aldehyde varies significantly depending on whether a

racemic mixture or a specific stereoisomer is required.

Racemic (z)-Lilac Aldehyde (CAS 67920-63-2):

The racemic mixture is the most readily available form of lilac aldehyde. It is offered by several

chemical suppliers, often for use in the flavor and fragrance industry.

Available

Supplier Purity . Notes
Quantities
Bulk and R&D
Parchem - - -
guantities
The Good Scents ) ) Lists multiple
- Varies by supplier ]
Company suppliers.

Chemical Sources

Association

Can be contacted for

flavor applications.[6]
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Specific Stereoisomers:

The commercial availability of individual stereoisomers is limited, and they are often available in
smaller quantities for research purposes. Some suppliers may offer custom synthesis services
for specific isomers that are not readily in stock.

Available

Isomer Supplier Purity . Notes
Quantities
Lilac Aldehyde A - - - -
. Inquire for
Lilac Aldehyde B Vulcanchem - - o
availability.
Found in
Lilac Aldehyde C  EvitaChem - - Lonicera
japonica.[2]
Lilac Aldehyde D - - - -
Offers custom
] Custom ) synthesis of
Other Isomers BOC Sciences ] Varies )
Synthesis chiral

compounds.

Note: Purity, price, and availability are subject to change and should be confirmed directly with
the suppliers. Researchers may need to engage with companies specializing in chiral synthesis
to obtain specific, high-purity stereocisomers.[7][8][9]

Experimental Protocols
Synthesis of Lilac Aldehyde Stereoisomers

A general synthetic route to lilac aldehyde stereoisomers involves the oxidation of the
corresponding lilac alcohols. A common method employs Dess-Martin periodinane (DMP) as
the oxidizing agent.

General Procedure for Dess-Martin Oxidation:
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e Dissolve the desired lilac alcohol stereoisomer in anhydrous dichloromethane (DCM) under
an inert atmosphere (e.g., argon).

e Add Dess-Martin periodinane (1.1-1.5 equivalents) to the solution.

 Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress
by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate (NaHCOs) and a saturated aqueous solution of sodium thiosulfate (Naz2S203).

o Extract the aqueous layer with DCM.

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate
(MgSO0a).

o Concentrate the solution under reduced pressure to yield the crude lilac aldehyde.

Purification

Purification of the synthesized lilac aldehyde is typically achieved by flash column
chromatography on silica gel. The choice of solvent system for elution will depend on the
polarity of the specific isomer and any impurities present.

Analysis

The stereoisomeric purity of lilac aldehyde is critical for biological studies. Enantioselective
gas chromatography (GC) is the method of choice for separating and quantifying the different
stereoisomers.

Typical GC-MS Parameters:
o Column: A chiral stationary phase column is essential for separating the stereoisomers.
o Carrier Gas: Helium is commonly used.

« Injector and Detector Temperature: Typically set around 250 °C.
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o Oven Temperature Program: A temperature gradient is programmed to ensure optimal
separation of the isomers.

o Detection: Mass spectrometry (MS) is used for identification and quantification.

Biological Activity and Signaling Pathways

While the primary application of lilac aldehyde has been in the fragrance industry, aldehydes
as a class of molecules are known to be biologically active. They can modulate various cellular
processes, though specific research on the signaling pathways of lilac aldehyde in the context
of drug development is limited.

Aldehydes, being reactive electrophilic species, can interact with cellular nucleophiles such as
proteins and DNA. This reactivity can lead to the activation of cellular stress response
pathways. For instance, some aldehydes are known to activate the NF-kB and YAP signaling
pathways, which are involved in inflammation, cell proliferation, and apoptosis. The enzyme
aldehyde dehydrogenase 2 (ALDH2) plays a crucial role in detoxifying aldehydes within the
cell.

Further research is needed to elucidate the specific signaling pathways modulated by individual
lilac aldehyde stereoisomers. Such studies could reveal novel therapeutic targets for drug
development.

Signaling Pathway Diagrams

As specific signaling pathways for lilac aldehyde are not yet well-defined in the scientific
literature, a generalized workflow for investigating the biological activity of a novel compound
like a lilac aldehyde stereoisomer is presented below.
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Experimental Workflow for Investigating Lilac Aldehyde Bioactivity
Synthesis of
Lilac Aldehyde Isomer
Purification (HPLC)
Analysis (GC-MS,
NMR)
Cell Line Selection
(e.g., Cancer, Neuronal)

Treatment with
Lilac Aldehyde Isomer

Cytotoxicity Assay
(e.g., MTT, LDH)

Signaling Pathway
Analysis (e.g., Western
Blot, gPCR, Reporter Assay)

Data Interpretation
and Pathway Mapping
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Caption: A generalized experimental workflow for investigating the bioactivity of lilac aldehyde
isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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